Cas no 1343776-76-0 ((4-chloro-2-ethoxyphenyl)methanamine)

• Product Name: (4-chloro-2-ethoxyphenyl)methanamine
• CAS No: 1343776-76-0
• MF: C₉H₁₂ClNO
• MW: 185.650681495667
• CID: 5188658
• PubChem ID: 54595800
• Update Time: 2025-08-04

(4-chloro-2-ethoxyphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 4-chloro-2-ethoxy-
• (4-chloro-2-ethoxyphenyl)methanamine

• Inchi： 1S/C9H12ClNO/c1-2-12-9-5-8(10)4-3-7(9)6-11/h3-5H,2,6,11H2,1H3
• InChI Key： GAPHYYJDKXWROI-UHFFFAOYSA-N
• SMILES： C1(CN)=CC=C(Cl)C=C1OCC

Additional information on (4-chloro-2-ethoxyphenyl)methanamine

The Compound CAS No 1343776-76-0: (4-Chloro-2-Ethoxyphenyl)Methanamine

(4-Chloro-2-Ethoxyphenyl)Methanamine, also known by its CAS number 1343776-76-0, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound belongs to the class of aromatic amines, which are widely used in pharmaceuticals, agrochemicals, and materials science. The structure of this compound consists of a methanamine group attached to a phenyl ring that is substituted with a chlorine atom at the 4-position and an ethoxy group at the 2-position. This substitution pattern imparts specific electronic and steric properties to the molecule, making it highly versatile for different chemical reactions.

Recent studies have highlighted the importance of (4-Chloro-2-Ethoxyphenyl)Methanamine in drug discovery. Researchers have explored its potential as a building block for constructing bioactive molecules with therapeutic applications. For instance, the compound has been utilized in the synthesis of inhibitors for various enzymes, including kinases and proteases, which are key targets in oncology and neurodegenerative diseases. The chlorine substituent at the para position contributes to the molecule's lipophilicity, enhancing its ability to cross cellular membranes and interact with target proteins.

In addition to its role in pharmaceuticals, (4-Chloro-2-Ethoxyphenyl)Methanamine has found applications in materials science. Its ability to form stable complexes with metal ions has made it a valuable ligand in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and selectivity, making them ideal candidates for gas storage and separation technologies. Recent advancements in MOF synthesis have further underscored the importance of this compound as a versatile ligand.

The synthesis of (4-Chloro-2-Ethoxyphenyl)Methanamine typically involves nucleophilic aromatic substitution reactions. Starting from chloro-substituted aromatic compounds, chemists introduce an ethoxy group at the ortho position through etherification reactions. Subsequent nucleophilic substitution with an amine group yields the final product. This multi-step synthesis requires precise control over reaction conditions to ensure high yields and purity.

From an environmental perspective, understanding the fate and behavior of (4-Chloro-2-Ethoxyphenyl)Methanamine in natural systems is crucial for assessing its ecological impact. Recent studies have focused on its biodegradation pathways under aerobic and anaerobic conditions. Results indicate that the compound undergoes rapid microbial degradation under aerobic conditions, primarily through hydrolysis and oxidation mechanisms. However, further research is needed to evaluate its persistence in different environmental compartments.

In conclusion, (4-Chloro-2-Ethoxyphenyl)Methanamine (CAS No: 1343776-76-0) is a multifaceted compound with promising applications across diverse fields. Its unique chemical properties make it an invaluable tool in drug discovery, materials science, and environmental chemistry. As research continues to uncover new insights into its potential uses and behaviors, this compound is poised to play an increasingly important role in advancing scientific innovation.